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Get Quote
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For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling MES sodium salt (CAS No: 71119-23-8), a commonly used buffering agent. The
following procedural guidance is designed to be your preferred source for operational safety,
directly addressing handling and disposal protocols.

MES sodium salt, or 4-Morpholineethanesulfonic acid sodium salt, is generally considered a
stable laboratory chemical, though some safety data sheets (SDS) indicate potential hazards. It
may be irritating to the eyes, respiratory system, and skin, and could be harmful if swallowed.
[1] Some suppliers classify the substance as non-hazardous under OSHA 29 CFR 1910.1200.
[2][3] Given the varied classifications, it is prudent to handle MES sodium salt with a
consistent level of care, adhering to the personal protective equipment (PPE) and handling
protocols outlined below.

Essential Safety & Personal Protective Equipment
(PPE)
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Proper engineering controls and personal protective equipment are the first line of defense
against potential exposure. Always use this chemical in a well-ventilated area.[2]

Recommended Personal Protective Equipment

PPE Category Specification Rationale & Source

o Conforms to OSHA's eye and
Safety glasses with side- ) ] ]
face protection regulations in

Eye/Face Protection shields or chemical safety
29 CFR 1910.133 or European
goggles.
Standard EN166.[2][4][5]
Recommended material
thickness: >0.11 mm.
Hand Protection Nitrile rubber gloves. Breakthrough time: >480

minutes (Permeation Level 6).

[2](5]

) ) Lab coat or appropriate )
Skin/Body Protection ] ) Prevents skin exposure.[2]
protective clothing.

Required when dust is
) ) NIOSH-approved N95 (US) or ) o
Respiratory Protection generated or if ventilation is
P1 (EN 143) dust masks. )
inadequate.[2][6]

Step-by-Step Operational Protocols

Adherence to standardized procedures is critical for minimizing risk during routine lab work
involving MES sodium salt.

Handling Protocol:

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably with an
exhaust ventilation system.[2] Put on all required PPE as specified in the table above.

» Dispensing: Avoid actions that generate dust.[1][2] If weighing the powder, do so carefully,
minimizing air currents.
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e During Use: Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or
smoke in the handling area.[1]

o Post-Handling: Keep the container tightly sealed when not in use.[2] Always wash hands
thoroughly with soap and water after handling is complete.[1] Contaminated work clothes
should be laundered separately.[1]

Storage Plan:
» Store containers in a dry, cool, and well-ventilated place.[3]
o Keep containers securely sealed to prevent moisture absorption and contamination.[1]

o Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,
chlorine bleaches), as ignition may result.[1]

Emergency & Disposal Procedures
Immediate and correct response to spills or exposure is crucial.
Spill Response Protocol:

In the event of a spill, follow the workflow below. The primary goal is to clean the spill without
dispersing dust into the air.[2] For major spills, alert personnel in the area and, if necessary,
contact emergency services.[1]

Click to download full resolution via product page

Workflow for handling a spill of MES sodium salt.
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First Aid Measures:

Exposure Route First Aid Procedure

Remove the individual from the contaminated
) area to fresh air. If breathing is difficult or has
Inhalation ) o o
stopped, provide artificial respiration. Seek

medical attention.[2]

Immediately remove all contaminated clothing.
. Wash the affected skin area with plenty of soap
Skin Contact ] o
and running water. If irritation occurs, seek

medical attention.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek medical attention.[2][3]

Do NOT induce vomiting. If the person is
] conscious, rinse their mouth with water. Never
Ingestion i _ .
give anything by mouth to an unconscious

person. Seek medical attention.[2][3]

Disposal Plan:

All waste material must be disposed of in accordance with federal, state, and local
environmental regulations.[6]

e Collect waste MES sodium salt and any contaminated materials (e.g., gloves, paper towels
from spill cleanup) in a suitable, sealed, and clearly labeled container.[1]

e Do not mix with other waste streams.[6]

o Consult your institution's environmental health and safety (EHS) office or a licensed
professional waste disposal service to ensure proper disposal. Disposal methods may
include burial in a licensed landfill or incineration.[1]
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+ Decontaminate empty containers before disposal, observing all label safeguards until they
are cleaned or destroyed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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